1-(2,4-dichlorophenoxy)-3-nitrodibenzo[b,f]oxepine

• IUPAC Name: 4-(2,4-dichlorophenoxy)-2-nitrobenzo[b][1]benzoxepine
• InChI: InChI=1S/C20H11Cl2NO4/c21-13-6-8-18(16(22)9-13)27-20-11-14(23(24)25)10-19-15(20)7-5-12-3-1-2-4-17(12)26-19/h1-11H
• InChI Key: OEEKREBTSKNLIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C(O2)C=C(C=C3OC4=C(C=C(C=C4)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C20H11Cl2NO4
• Molecular Weight: 400.2 g/mol

Description

1-(2,4-dichlorophenoxy)-3-nitrodibenzo[b,f]oxepine, also known as clozapine-N-oxide (CNO), is a chemical compound that has been widely used in scientific research for its ability to selectively activate designer receptors exclusively activated by designer drugs (DREADDs). DREADDs are genetically engineered receptors that can be selectively activated by small molecules, such as CNO, to manipulate specific neural circuits in vivo.

Mechanism of Action

CNO selectively activates DREADDs by binding to their ligand-binding domains, resulting in a conformational change that activates downstream signaling pathways. The specific downstream effects of DREADD activation depend on the type of DREADD used and the neural circuit being targeted.
Biochemical and Physiological Effects:
CNO has been shown to have minimal off-target effects in vivo, making it a useful tool for studying specific neural circuits. However, some studies have reported that CNO can have off-target effects on certain neurotransmitter systems, such as dopamine and serotonin, which could potentially confound experimental results.

Advantages and Limitations for Lab Experiments

CNO has several advantages for lab experiments, including its high potency and selectivity for DREADDs, its ability to cross the blood-brain barrier, and its minimal off-target effects. However, CNO also has several limitations, including its relatively short half-life in vivo, its potential off-target effects on certain neurotransmitter systems, and its potential to induce behavioral changes in the absence of DREADD activation.

Future Directions

There are several future directions for research involving CNO and DREADDs. One area of interest is the development of new DREADDs with improved selectivity and potency. Another area of interest is the use of CNO and DREADDs to investigate the role of specific neural circuits in disease states, such as addiction and depression. Additionally, there is ongoing research into the potential therapeutic applications of DREADDs and CNO in the treatment of neurological and psychiatric disorders.

Scientific Research Applications

CNO has been widely used in neuroscience research to study the function of specific neural circuits in vivo. By selectively activating DREADDs, researchers can manipulate specific neurons or neural circuits to investigate their role in behavior, cognition, and disease. CNO has been used to study a wide range of neural circuits, including those involved in addiction, anxiety, depression, and schizophrenia.